Cas no 954373-94-5 (4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one)

• Product Name: 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one
• CAS No: 954373-94-5
• MF: C₇HF₄IO₃
• MW: 335.979128599167
• MDL: MFCD09878829
• CID: 1986231
• PubChem ID: 23630528
• Update Time: 2025-10-29

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-HYDROXY-4,5,6,7-TETRAFLUORO-1H-1LAMBDA3-BENZO[D][1,2]IODOXOL-3-ONE
• 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one
• FIBA Tetrafluoro-IBA
• 2-Iodoso-3,4,5,6-tetrafluorobenzoic acid
• 1-Hydroxy-4,5,6,7-tetrafluoro-1-ioda(III)isobenzofuran-3(1H)-one
• 1-Hydroxy-4,5,6,7-Tetrafluoro-1-oxo-1H-1l5-benzo[d][1,2]iodoxol-3-one
• 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one (ACI)
• CS-B1695
• CS-15310
• 4,5,6,7-tetrafluoro-1-hydroxy-1lambda3,2-benziodoxol-3-one
• AKOS030627501
• 954373-94-5
• MFCD09878829

• MDL： MFCD09878829
• Inchi： 1S/C7HF4IO3/c8-2-1-6(12(14)15-7(1)13)5(11)4(10)3(2)9/h14H
• InChI Key： ZJHDTMPJHPTADJ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C(=C(C=2F)F)F)F)I(O)O1

Computed Properties

• Exact Mass: 335.891
• Monoisotopic Mass: 335.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.3

Additional information on 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one (CAS No. 954373-94-5): A Versatile Fluorinated Reagent in Modern Organic Synthesis

4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one (CAS No. 954373-94-5) is a highly specialized fluorinated organic compound that has gained significant attention in recent years due to its unique chemical properties and broad applicability in synthetic chemistry. As researchers continue to explore efficient fluorination methods and green chemistry alternatives, this compound has emerged as a valuable tool for selective functionalization and mild oxidation reactions.

The molecular structure of 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one features a benziodoxole core with four fluorine atoms strategically positioned on the aromatic ring, along with a hydroxyl group at position 1. This arrangement creates an interesting electronic environment that contributes to its reactivity profile. The compound's iodine(III) center makes it particularly useful for various oxidative transformations, while the tetrafluorinated backbone enhances its stability and influences its solubility properties.

In pharmaceutical research, 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one has found applications in the synthesis of fluorinated drug candidates. With the growing demand for fluorine-containing pharmaceuticals (currently representing about 20-25% of all drugs on the market), this reagent offers chemists a valuable tool for introducing fluorine atoms or fluorinated groups into target molecules. Its mild reaction conditions make it particularly attractive for working with sensitive substrates, addressing one of the key challenges in medicinal chemistry.

The compound's utility extends beyond pharmaceutical applications. In materials science, researchers have employed 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one for the modification of polymer surfaces and the synthesis of fluorinated organic electronic materials. The growing interest in organic semiconductors and fluorinated liquid crystals has further increased the relevance of this reagent in materials research.

One of the most searched topics related to this compound concerns its safety profile and handling precautions. While 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one is not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with any chemical reagent. Researchers frequently inquire about its storage conditions (typically recommended at 2-8°C under inert atmosphere) and solubility characteristics (showing good solubility in common organic solvents like dichloromethane and acetonitrile).

The synthesis and commercial availability of 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one have been subjects of considerable interest. Several synthetic routes have been developed, with most starting from commercially available tetrafluorobenzene derivatives. The compound is now readily available from major chemical suppliers, with purity typically exceeding 95%. This accessibility has contributed to its growing adoption in both academic and industrial laboratories.

Recent advances in catalytic fluorination and hypervalent iodine chemistry have further highlighted the importance of compounds like 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one. As the chemical community continues to seek atom-economical and environmentally friendly synthetic methods, this reagent's ability to participate in various transformations under mild conditions makes it particularly valuable. Its applications in C-H functionalization and selective oxidation reactions are currently active areas of research.

For researchers considering the use of 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one, it's important to note that its reactivity can be finely tuned by adjusting reaction conditions. The compound has been successfully employed in both stoichiometric and catalytic quantities, depending on the specific transformation. Recent literature reports demonstrate its utility in heterocycle synthesis, natural product modification, and the preparation of fluorinated building blocks.

The future prospects for 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one appear promising, particularly in light of the pharmaceutical industry's continued focus on fluorine-containing compounds and the materials science community's interest in fluorinated functional materials. As synthetic methodologies continue to evolve, this compound is likely to find even broader applications in organic synthesis and materials chemistry.

In conclusion, 4,5,6,7-Tetrafluoro-1-hydroxy-1,2-benziodoxole-3(1H)-one (CAS No. 954373-94-5) represents an important addition to the toolbox of modern synthetic chemists. Its unique combination of fluorine substitution and hypervalent iodine reactivity makes it particularly valuable for a range of chemical transformations. As research in fluorine chemistry and sustainable synthesis continues to advance, this compound is well-positioned to play an increasingly significant role in both academic and industrial settings.